Cas no 874467-83-1 (2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide)

• Product name: 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 874467-83-1
• MF: C₁₃H₁₇N₅OS
• MW: 291.371980428696
• CID: 5449265
• PubChem ID: 6491275

2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-((1-(m-tolyl)-1H-tetrazol-5-yl)thio)acetamide
• 2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanyl-N-propan-2-ylacetamide
• 874467-83-1
• STL120392
• AKOS000740370
• 2-{[1-(3-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(propan-2-yl)acetamide
• F3040-4070
• 2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(propan-2-yl)acetamide
• Z24794042
• N-(1-Methylethyl)-2-[[1-(3-methylphenyl)-1H-tetrazol-5-yl]thio]acetamide
• 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C13H17N5OS/c1-9(2)14-12(19)8-20-13-15-16-17-18(13)11-6-4-5-10(3)7-11/h4-7,9H,8H2,1-3H3,(H,14,19)
• InChI Key： OQVNSJRYIYTARN-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC=CC(C)=C2)N=NN=1

Computed Properties

• Exact Mass: 291.11538136g/mol
• Monoisotopic Mass: 291.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide

2-{1-(3-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-ylsulfanyl}-N-(Propan-2-yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 874467-83-1, known as 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for advanced chemical applications.

The tetrazole ring system in this compound is a key feature that contributes to its reactivity and stability. Tetrazoles are well-known for their ability to act as both electron-deficient and electron-rich systems, depending on the substituents attached. In this case, the presence of a 3-methylphenyl group introduces additional electronic effects that can influence the overall behavior of the molecule. Recent studies have highlighted the importance of such heterocyclic systems in drug design and catalysis.

The sulfanyl group attached to the tetrazole ring further enhances the compound's versatility. Sulfur-containing functional groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. This makes the compound an attractive candidate for applications in organic synthesis and material engineering.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of this compound. Using density functional theory (DFT), scientists have been able to map out the molecular orbitals and predict reactivity patterns with high accuracy. These insights have been instrumental in designing more efficient synthetic pathways for similar compounds.

The N-(propan-2-yl)acetamide portion of the molecule adds another layer of complexity. The amide group is known for its strong resonance stabilization, which can influence both the physical and chemical properties of the compound. This group also plays a crucial role in determining the solubility and bioavailability of the molecule, making it particularly relevant in pharmaceutical applications.

One of the most exciting developments involving this compound is its potential use in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Preliminary studies have shown promising results in vitro, suggesting that this compound could be a valuable addition to modern drug delivery technologies.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. Its unique combination of functional groups makes it a strong candidate for use in polymer synthesis and as a building block for advanced materials. Recent experiments have demonstrated its ability to form stable copolymers with other monomers, opening up new possibilities in material design.

The synthesis of 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrazole ring through cyclization reactions and subsequent functionalization with sulfur-containing groups. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

Despite its potential applications, there are still challenges associated with this compound's scalability and cost-effectiveness. Current research efforts are focused on optimizing synthetic routes to reduce production costs while maintaining high purity levels. Additionally, further studies are needed to fully understand its long-term stability under various environmental conditions.

In conclusion, CAS No. 874467-83-1 represents a fascinating example of how complex organic molecules can be tailored for specific applications through careful design and synthesis. With ongoing research uncovering new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.